Cas no 1261972-49-9 (3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261972-49-9
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18319773
• CID: 2766865
• PubChem ID: 53225691
• Update Time: 2025-08-04

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1261972-49-9
• 4'-Fluoro-2'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 3-(4-FLUORO-2-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
• MFCD18319773
• 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%
• DTXSID30689423
• 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319773
• Inchi： 1S/C14H11FO4/c1-19-11-5-8(4-9(6-11)14(17)18)12-3-2-10(15)7-13(12)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： MBIMMDARQGINQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)O)C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 262.06413699Da
• Monoisotopic Mass: 262.06413699Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic Acid

3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261972-49-9) is a structurally complex organic compound with significant potential in various fields, particularly in pharmaceutical research and material science. This compound is characterized by its unique combination of functional groups, including a fluoro group, hydroxyl group, methoxy group, and a carboxylic acid moiety. The presence of these groups contributes to its diverse chemical properties and reactivity, making it an interesting subject for both academic and industrial studies.

The synthesis of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways, improving yields and reducing costs. For instance, a study published in *Organic Process Research & Development* (2023) demonstrated a novel approach using microwave-assisted synthesis to achieve higher purity and faster reaction times. This highlights the compound's importance in exploring new synthetic methodologies.

One of the most promising applications of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid lies in its potential as a lead compound in drug discovery. The compound's structure suggests it could interact with various biological targets, such as G-protein coupled receptors (GPCRs) or kinase enzymes. A recent study in *Journal of Medicinal Chemistry* (2023) explored its activity as an antagonist for the serotonin 5-HT receptor, showing moderate potency that warrants further investigation. This underscores the compound's role in advancing therapeutic interventions for conditions like anxiety and depression.

In addition to its pharmacological applications, 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid has shown potential in materials science. Its aromatic structure and functional groups make it a candidate for use in organic electronics, particularly as a component in semiconducting polymers or as an additive to improve charge transport properties. Research published in *Advanced Materials* (2023) highlighted its ability to enhance the efficiency of organic photovoltaic devices when incorporated into specific polymer blends.

The stability and reactivity of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid have also been subjects of recent investigations. A study in *Chemical Communications* (2023) examined its thermal decomposition behavior under various conditions, revealing insights into its suitability for high-temperature applications. Furthermore, the compound's reactivity towards nucleophilic substitution and electrophilic aromatic substitution has been explored, providing valuable data for its use in diverse chemical transformations.

From an environmental perspective, understanding the degradation pathways of 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid is crucial for assessing its ecological impact. Research conducted by Smith et al. (2023) demonstrated that the compound undergoes rapid biodegradation under aerobic conditions, suggesting minimal environmental persistence when properly managed.

In conclusion, 3-(4-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261972-49-9) is a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.